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For Researchers, Scientists, and Drug Development Professionals

Introduction
FPR-A14 is a potent, non-peptide agonist of the Formyl Peptide Receptors (FPRs), a family of

G protein-coupled receptors integral to the innate immune response.[1][2][3] It demonstrates

significant activity in activating neutrophils, inducing calcium mobilization and chemotaxis,

making it a valuable tool for studying inflammatory processes and immune cell function.[1][2]

This document provides detailed protocols for the preparation, storage, and handling of FPR-
A14 stock solutions to ensure experimental reproducibility and accuracy.

Data Presentation
A summary of the key quantitative data for FPR-A14 is presented in the table below.
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Parameter Value Reference(s)

Chemical Name

1,3-Benzodioxolane-5-

carboxylic acid 4'-benzyloxy-3'-

methoxybenzylidene hydrazide

[2]

Molecular Weight 404.42 g/mol [4]

Purity ≥98% [4]

Appearance Crystalline solid

Solubility in DMSO 125 mg/mL (309.08 mM) [1]

EC₅₀ (Neutrophil Chemotaxis) 42 nM [1][2]

EC₅₀ (Ca²⁺ Mobilization) 630 nM [1][2]

Storage of Solid -20°C

Storage of Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months (protect

from light)

[5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM FPR-A14 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of FPR-A14 in dimethyl

sulfoxide (DMSO).

Materials:

FPR-A14 (crystalline solid)

Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Water bath sonicator

Water bath set to 60°C

Procedure:

Weighing: Accurately weigh out 4.04 mg of FPR-A14 powder using a calibrated analytical

balance.

Dissolving:

Transfer the weighed FPR-A14 into a sterile amber microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Mixing and Solubilization:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, place the tube in a water bath sonicator for 10-15

minutes.

If the solid is not fully dissolved, warm the solution in a 60°C water bath for 5-10 minutes,

followed by vortexing.[1] Visually inspect to ensure the solution is clear and free of

particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile, amber microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5] Protect from light.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
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This protocol outlines the dilution of the 10 mM DMSO stock solution into an aqueous buffer or

cell culture medium to achieve the desired final concentration for experiments.

Materials:

10 mM FPR-A14 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, HBSS) or complete cell culture medium, pre-warmed to

the experimental temperature (e.g., 37°C)

Sterile serological pipettes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM FPR-A14 stock solution at room temperature,

protected from light.

Serial Dilution (Example for a final concentration of 1 µM):

Perform an initial dilution of the 10 mM stock solution. For example, add 1 µL of the 10 mM

stock to 999 µL of pre-warmed buffer or medium to obtain a 10 µM intermediate solution.

Further dilute this intermediate solution to achieve the final desired concentrations for your

experiment. For instance, add 100 µL of the 10 µM intermediate solution to 900 µL of

buffer or medium to get a final concentration of 1 µM.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the buffer

or cell culture medium as was used for the highest concentration of FPR-A14. It is crucial to

maintain the final DMSO concentration at a low, non-toxic level (typically ≤ 0.5%).

Application: Immediately add the final working solutions to your experimental setup (e.g., cell

cultures, assay plates). Gently mix to ensure even distribution.

Mandatory Visualizations
FPR-A14 Stock Solution Preparation Workflow
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Stock Solution Preparation

Working Solution Preparation

1. Weigh 4.04 mg FPR-A14

2. Add 1 mL Anhydrous DMSO

3. Vortex, Sonicate & Warm (60°C)

4. Aliquot into single-use tubes

5. Store at -20°C or -80°C

A. Thaw stock solution

B. Perform serial dilutions
in aqueous buffer/media C. Prepare DMSO vehicle control

D. Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing FPR-A14 stock and working solutions.

Formyl Peptide Receptor (FPR) Signaling Pathway
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Caption: Simplified signaling cascade initiated by FPR-A14 binding.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15568941?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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